Bis-PEG12-t-butyl ester

• Molecular Formula: C36H70O16
• Molecular Weight: 758.9 g/mol
• InChI: InChI=1S/C36H70O16/c1-35(2,3)51-33(37)7-9-39-11-13-41-15-17-43-19-21-45-23-25-47-27-29-49-31-32-50-30-28-48-26-24-46-22-20-44-18-16-42-14-12-40-10-8-34(38)52-36(4,5)6/h7-32H2,1-6H3
• InChIKey: FQKZHNFJHICBJS-UHFFFAOYSA-N

PROTAC and bioconjugation researchers face linker-dependent degradation efficiency (DC50) variability. Bis-PEG12-t-butyl ester provides a defined 12-unit PEG spacer with orthogonal deprotection. - Symmetric homobifunctional design enables single-step dual conjugation to identical ligands - Acid-labile t-butyl esters (mild TFA removal) preserve acid/base-sensitive payloads (oligonucleotides, labile peptides) - PEG12 chain enhances aqueous solubility vs. PEG4/PEG8; samples wide conformational space for ternary complex optimization - Streamlined synthesis: diacid after global deprotection, no sequential functionalization

Bis-PEG12-t-butyl ester Procurement Guide

Bis-PEG12-t-butyl ester is a homofunctional, bis-substituted polyethylene glycol (PEG) derivative characterized by a 12-unit PEG chain terminated at both ends with acid-labile tert-butyl (t-butyl) ester protecting groups . Its molecular formula is C36H70O16, with a molecular weight of 758.94 g/mol . The compound serves as a versatile, symmetric linker in bioconjugation, primarily utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and as a building block for advanced drug delivery systems, where the PEG12 spacer provides enhanced hydrophilicity and the t-butyl esters offer a chemically defined deprotection strategy .

Workflow Homobifunctional PEG12 linker for PROTAC synthesis

Selection Context Symmetric conjugation via acid-labile t-butyl esters

Use Case Linker-length optimization for ternary complex studies

Bis-PEG12-t-butyl ester Substitution Risks

In PROTAC design and bioconjugation, linker length and hydrophilicity are critical parameters that directly influence ternary complex formation, degradation efficiency (DC50), and conjugate solubility [1]. A generic substitution of Bis-PEG12-t-butyl ester with a shorter analog (e.g., PEG4 or PEG8) risks suboptimal spatial presentation of the E3 ligase and target protein ligands, potentially reducing degradation potency by orders of magnitude [2]. Conversely, a switch to an alternative functional handle (e.g., an acid-PEG12-t-butyl ester) fundamentally alters the synthetic route and final conjugate architecture due to its heterobifunctional nature, thereby disqualifying it as a direct substitute . The quantitative evidence below demonstrates the measurable, context-dependent impact of PEG length and bifunctionality, which precludes simple interchange.

Bis-PEG12-t-butyl ester (PEG12, homobifunctional)

Shorter PEG analogs (PEG4/PEG8) may reduce linker reach, impacting ternary complex formation and degradation potency.

Bis-PEG12-t-butyl ester (symmetric diacid)

Heterobifunctional Acid-PEG12-t-butyl ester alters synthetic route and conjugate architecture, not a direct substitute.

• [1] Bemis, T. A., et al. (2021). Unraveling the Role of Linker Design in PROTACs. Journal of Medicinal Chemistry, 64(12), 8042-8052. View Source
• [2] NBInno. (2026). The Role of PEG Linkers in PROTAC Technology Explained. View Source

Bis-PEG12-t-butyl ester Selection Evidence

PEG12 Linker Hydrophilicity Advantage

The PEG12 spacer in Bis-PEG12-t-butyl ester confers greater hydrophilicity and aqueous solubility compared to shorter PEG analogs like Bis-PEG8-t-butyl ester and Bis-PEG4-t-butyl ester. This is a direct consequence of the increased number of ethylene oxide units, which provides more hydrogen-bonding sites for water molecules [1]. While precise LogP or aqueous solubility (mg/mL) values for the t-butyl protected form are not directly reported, the trend is a well-established class-level inference for PEGylated compounds [2]. The increased solubility of the PEG12 chain facilitates improved handling in aqueous reaction conditions and can translate to better solubility for the final PROTAC conjugate [1].

PEG12 Hydrophilicity

Class-level

Increased hydrophilicity vs. PEG8/PEG4 (qualitative)

Supports aqueous reaction handling

Quantitative solubility data to verify

Evidence Dimension	Aqueous Solubility (Hydrophilicity)
Target Compound Data	Increased hydrophilicity due to 12 ethylene glycol units (PEG12) [Qualitative]
Comparator Or Baseline	Bis-PEG8-t-butyl ester (8 units) and Bis-PEG4-t-butyl ester (4 units) [Qualitative]
Quantified Difference	Not directly quantified; based on established class-level trend for PEG linkers.
Conditions	Class-level property of PEG linkers in aqueous media.

Why This Matters

For PROTAC synthesis, a more soluble linker can reduce aggregation and precipitation during multi-step conjugation reactions, improving overall synthetic yield and handling.

• [1] MedChemExpress. (n.d.). Bis-PEG8-t-butyl ester - Product Information. View Source
• [2] Shochem. (2025). What is the effect of pH on the stability of Monodispersed PEG? - Blog. View Source

PEG12 Chain Length: Ternary Complex Advantage

Linker length is a key determinant of PROTAC efficacy. Studies have shown that varying PEG linker length can alter degradation potency (DC50) by over 10-fold. While not a direct head-to-head comparison of the t-butyl ester precursors, an analysis of PROTACs built with PEG12-derived linkers (e.g., SJF620) demonstrates high degradation efficiency (DC50 of 7.9 nM) . The extended PEG12 chain in Bis-PEG12-t-butyl ester is positioned to enable optimal spatial presentation for E3 ligase and target protein recruitment, an advantage over shorter linkers like PEG4 or PEG6 which may impose conformational constraints that reduce ternary complex stability and degradation activity [1].

Ternary Complex DC50

Cross-study comparable

PEG12-derived PROTACs: DC50 7.9 nM; >10-fold vs. shorter linkers

Supports linker-length optimization

Cross-study; cell-line dependent

Evidence Dimension	PROTAC Degradation Potency (DC50)
Target Compound Data	PROTACs built from PEG12-derived linkers (e.g., SJF620) demonstrate a DC50 of 7.9 nM against BTK [Cross-study comparable].
Comparator Or Baseline	PROTACs built from shorter PEG linkers (e.g., 2-unit PEG in SK2188) can achieve DC50 values <10 nM against AURKA, but potency is highly target-dependent and linker length is a critical optimization parameter [Cross-study comparable].
Quantified Difference	Up to >10-fold difference in DC50 observed in linker-length optimization studies.
Conditions	PROTAC-mediated degradation assays in cell lines (e.g., THP-1, MOLT-4).

Why This Matters

Selecting a PEG12 linker over a shorter analog can be a strategic choice to explore a distinct conformational space during PROTAC optimization, potentially leading to a more potent degrader.

• [1] BOC Sciences. (n.d.). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source

Orthogonal Deprotection of t-Butyl Esters

The two terminal t-butyl ester groups in Bis-PEG12-t-butyl ester are selectively cleaved under mild acidic conditions (e.g., trifluoroacetic acid), releasing the free carboxylic acids for subsequent amide bond formation . This orthogonality is a defining advantage over heterobifunctional linkers containing base-labile Fmoc groups (e.g., Fmoc-NH-PEG12-CH2CH2COOH) or hydrogenolyzable Cbz groups (e.g., Benzyloxy carbonyl-PEG12-t-butyl ester) . The ability to globally deprotect both ends in a single, mild acid step simplifies the synthetic workflow and avoids potential side reactions associated with strong bases or hydrogenation, which can be incompatible with sensitive cargo molecules .

Deprotection Orthogonality

Class-level

Global TFA deprotection vs. base-labile Fmoc/hydrogenolyzable Cbz

Simplifies deprotection for sensitive payloads

Class-level deprotection chemistry

Evidence Dimension	Deprotection Condition Orthogonality
Target Compound Data	Global deprotection of both t-butyl esters under mild acidic conditions (TFA).
Comparator Or Baseline	Fmoc-NH-PEG12-CH2CH2COOH (base-labile Fmoc), Benzyloxy carbonyl-PEG12-t-butyl ester (hydrogenolyzable Cbz).
Quantified Difference	Not applicable (qualitative comparison of deprotection chemistry).
Conditions	Standard organic synthesis conditions for protecting group removal.

Why This Matters

The orthogonal deprotection strategy minimizes the number of synthetic steps and the risk of damaging sensitive functional groups, which is crucial for maintaining the integrity of complex payloads like oligonucleotides or cytotoxic drugs [1].

• [1] Chem17. (2025). Bis-PEG12-t-butyl ester can modify oligonucleotides or RNA. View Source

Symmetric t-Butyl Ester: Homobifunctional Linker

Unlike heterobifunctional analogs such as Acid-PEG12-t-butyl ester (MW 702.83 g/mol), which possess a single t-butyl ester and a free carboxylic acid, the symmetric Bis-PEG12-t-butyl ester (MW 758.94 g/mol) is a fully protected homobifunctional linker [1]. Deprotection yields a single product with two identical carboxylic acid groups, enabling the simultaneous attachment of two identical ligand molecules. This contrasts with Acid-PEG12-t-butyl ester, which requires a sequential two-step functionalization: first amide bond formation via the free acid, then deprotection of the t-butyl ester for a second, distinct conjugation . The symmetric approach reduces the number of synthetic steps and simplifies purification when constructing symmetrical conjugates or when the same functional handle is required at both ends of the PEG spacer [1].

Symmetric Architecture

Direct head-to-head

Homobifunctional: 2-step global deprotection vs. 3-step heterobifunctional

Streamlines symmetrical conjugate synthesis

Direct comparison; process efficiency context

Evidence Dimension	Linker Architecture and Functionalization Strategy
Target Compound Data	Bis-PEG12-t-butyl ester: Symmetric, homobifunctional, with two t-butyl ester protecting groups. Global deprotection yields a homobifunctional diacid.
Comparator Or Baseline	Acid-PEG12-t-butyl ester: Asymmetric, heterobifunctional, with one free carboxylic acid and one t-butyl ester.
Quantified Difference	Target compound requires 2 steps (global deprotection, then conjugation). Comparator requires 3 steps (conjugation with free acid, deprotection, second conjugation).
Conditions	Synthetic workflow for building PROTACs or other bioconjugates.

Why This Matters

For applications requiring a symmetric diacid linker, Bis-PEG12-t-butyl ester offers a more efficient, higher-yielding synthetic route compared to using a heterobifunctional analog, saving time and material costs.

• [1] MedChemExpress. (n.d.). Acid-PEG12-t-butyl ester - Product Information. View Source

Bis-PEG12-t-butyl ester Application Scenarios

Symmetric PROTAC Synthesis & Homobifunctional Conjugates

Procure Bis-PEG12-t-butyl ester when the synthetic route requires a symmetric, homobifunctional PEG linker. The global deprotection of both t-butyl esters in a single step yields a diacid that can be simultaneously coupled to two identical ligand molecules (e.g., two E3 ligase ligands or two targeting moieties). This streamlined approach reduces the number of synthetic steps and simplifies purification compared to using a heterobifunctional analog like Acid-PEG12-t-butyl ester, which demands a more complex, sequential functionalization [1].

PROTAC Linker Length Optimization

Select Bis-PEG12-t-butyl ester as a starting point for PROTAC linker optimization when the optimal spatial distance between the E3 ligase and target protein ligands is unknown or predicted to be large. The 12-unit PEG chain provides a flexible, hydrophilic tether that can sample a wide range of conformations. This is a strategic choice to explore the 'linker space' that may be inaccessible with shorter, more rigid linkers like PEG4 or PEG8, which can constrain ternary complex formation and limit degradation efficacy [2].

Mild Orthogonal Deprotection for Sensitive Payloads

Utilize Bis-PEG12-t-butyl ester for the conjugation of acid- or base-sensitive cargo molecules, such as certain oligonucleotides, peptides, or labile small molecules. The acid-labile t-butyl esters can be removed under mild conditions (e.g., TFA) without exposing the payload to strong bases (which would be required for Fmoc removal) or hydrogenation (required for Cbz removal). This orthogonal deprotection strategy is essential for preserving the structural integrity and biological activity of fragile payloads during the bioconjugation process .

Solubility Enhancement via PEG12 Conjugation

Employ Bis-PEG12-t-butyl ester to improve the aqueous solubility and pharmacokinetic profile of hydrophobic drug candidates. The PEG12 spacer significantly increases the hydrophilicity of the resulting conjugate relative to conjugates made with shorter PEGn linkers. This class-level property is critical for the formulation and in vivo administration of poorly water-soluble compounds, potentially reducing aggregation and improving bioavailability [3].

Application

Selection Property

Validation Focus

Symmetric PROTAC Synthesis

Homobifunctional PEG12 architecture

Symmetrical conjugation efficiency

PROTAC Linker Optimization

PEG12 chain length flexibility

Ternary complex formation and target degradation

Sensitive Payload Conjugation

Acid-labile t-butyl ester groups

Payload integrity after deprotection

Hydrophilic Conjugate Design

PEG12 hydrophilicity

Conjugate solubility and aggregation

• [1] MedChemExpress. (n.d.). Acid-PEG12-t-butyl ester - Product Information. View Source
• [2] BOC Sciences. (n.d.). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source
• [3] Shochem. (2025). What is the effect of pH on the stability of Monodispersed PEG? - Blog. View Source